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Compound of Interest

Compound Name: Butyl butyryllactate

Cat. No.: B1580533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of Butyl
butyryllactate (CAS No. 7492-70-8), a versatile ester with applications in the flavor, fragrance,

and pharmaceutical industries. This document outlines its boiling point and density, details the

experimental methodologies for their determination, and presents a generalized workflow for

these analytical procedures.

Physical Properties of Butyl Butyryllactate
Butyl butyryllactate is a colorless to pale yellow liquid with a characteristic sweet, buttery, and

creamy odor.[1][2] It is a diester formed from the condensation of 2-(butanoyloxy)propanoic

acid with butan-1-ol.[1] Its key physical properties are summarized in the table below. It is

important to note that variations in reported values can be attributed to differences in

measurement conditions and sample purity.

Table 1: Summary of Physical Properties of Butyl Butyryllactate
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Physical Property Reported Values Conditions

Boiling Point 254 - 256 °C Atmospheric Pressure

~210 °C Not specified

233.49 °C EPI 4.0 Prediction

272.1 °C 760 mmHg

236 °C Not specified

250-255 °C Not specified

90 °C
2 mmHg (Reduced Pressure)

[3][4][5][6][7]

Density 0.966 - 0.978 g/cm³ Not specified

0.972 g/mL 25 °C[3][4]

0.984 - 0.988 g/cm³ 25 °C

0.994 g/cm³ Not specified

1.02 g/cm³ Not specified

Experimental Protocols for Physical Property
Determination
Accurate determination of boiling point and density is crucial for the characterization, quality

control, and process development of Butyl butyryllactate. The following sections detail

standard experimental methodologies for these measurements.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic physical constant. Several

methods can be employed for its determination.

a) Distillation Method

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://phillysim.org/newmanual/exp5.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://weissman.baruch.cuny.edu/wp-content/uploads/sites/20/2020/09/1_density.pdf
https://m.youtube.com/watch?v=RDbbYmT5Pac
https://www.homesciencetools.com/article/liquid-density-project/
https://phillysim.org/newmanual/exp5.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b1580533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This is a classical and widely used method for determining the boiling point of a liquid,

especially when a sufficient quantity of the sample is available (typically > 5 mL).

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, and

boiling chips.

Procedure:

Place a known volume of Butyl butyryllactate into the distillation flask, along with a few

boiling chips to ensure smooth boiling.

Assemble the distillation apparatus, ensuring the thermometer bulb is positioned just

below the side arm of the distillation flask to accurately measure the temperature of the

vapor that is in equilibrium with the boiling liquid.

Begin heating the flask gently.

Record the temperature when the liquid begins to boil and a steady stream of distillate is

collected in the receiving flask. This stable temperature is the boiling point of the liquid at

the recorded atmospheric pressure.

For boiling points measured at pressures other than atmospheric pressure (760 mmHg), a

pressure correction is necessary.

b) Thiele Tube Method (Micro-method)

This method is suitable when only a small sample of Butyl butyryllactate is available.

Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),

heating oil, and a heat source.

Procedure:

A few drops of Butyl butyryllactate are placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.
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The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube

filled with a high-boiling point oil (e.g., mineral oil or silicone oil).

The Thiele tube is heated gently. As the temperature rises, air trapped in the capillary tube

will escape, forming a stream of bubbles.

Heating is continued until a rapid and continuous stream of bubbles emerges from the

capillary tube.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as

the boiling point.

Density is defined as the mass of a substance per unit volume. It is an important parameter for

quality control and for converting mass to volume measurements.

a) Pycnometer Method

This is a highly accurate method for determining the density of liquids.

Apparatus: Pycnometer (a glass flask with a precisely known volume), analytical balance,

and a constant temperature water bath.

Procedure:

Clean and dry the pycnometer thoroughly and determine its mass (m_pycnometer).

Fill the pycnometer with distilled water of a known temperature and density, and weigh it

(m_pycnometer+water). The volume of the pycnometer can then be calculated.

Empty and dry the pycnometer again.

Fill the pycnometer with Butyl butyryllactate and bring it to the same temperature as the

water in the water bath.

Weigh the pycnometer filled with the sample (m_pycnometer+sample).
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The mass of the Butyl butyryllactate sample is calculated by subtracting the mass of the

empty pycnometer.

The density is then calculated by dividing the mass of the sample by the volume of the

pycnometer.

b) Hydrometer Method

This method provides a direct and rapid measurement of density.

Apparatus: Hydrometer, a graduated cylinder of appropriate size.

Procedure:

Pour the Butyl butyryllactate sample into a clean, dry graduated cylinder, ensuring there

is enough liquid to allow the hydrometer to float freely without touching the sides or

bottom.

Gently lower the hydrometer into the liquid and give it a slight spin to ensure it is floating

vertically.

Read the density value from the scale on the hydrometer stem at the point where the

surface of the liquid meets the stem. The reading should be taken from the bottom of the

meniscus.

Mandatory Visualizations
The following diagram illustrates a generalized workflow for the experimental determination of

the physical properties of a liquid organic compound like Butyl butyryllactate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1580533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

